Cas no 1375251-90-3 (N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide)

• Product Name: N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide
• CAS No: 1375251-90-3
• MF: C₁₈H₂₂N₄O
• MW: 310.393483638763
• CID: 6309369
• PubChem ID: 72042651
• Update Time: 2025-10-28

N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1190761012
• 1375251-90-3
• N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide
• N-[1-(1H-benzimidazol-2-yl)ethyl]-1-prop-2-ynylpiperidine-2-carboxamide
• AKOS033152342
• EN300-26622752

• Inchi： 1S/C18H22N4O/c1-3-11-22-12-7-6-10-16(22)18(23)19-13(2)17-20-14-8-4-5-9-15(14)21-17/h1,4-5,8-9,13,16H,6-7,10-12H2,2H3,(H,19,23)(H,20,21)
• InChI Key： NTWSFAWVUQTUQA-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCN1CC#C)NC(C)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 310.17936134g/mol
• Monoisotopic Mass: 310.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Additional information on N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide

Introduction to N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide (CAS No. 1375251-90-3)

N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1375251-90-3, represents a unique structural motif that combines elements of benzodiazole and piperidine scaffolds, linked by an amide functional group. The presence of a propargyl group (prop-2-yn-1-yl) at the piperidine ring introduces additional reactivity and potential for further derivatization, making it a valuable scaffold for medicinal chemists.

The benzodiazole moiety is well-known for its role in central nervous system (CNS) modulation, particularly in the development of anxiolytics, sedatives, and anticonvulsants. The integration of this moiety with the piperidine ring enhances the compound's pharmacological profile, potentially leading to improved bioavailability and target engagement. The amide linkage not only contributes to the compound's solubility but also serves as a site for further chemical modifications, enabling the synthesis of a diverse library of analogs.

In recent years, there has been a growing interest in exploring novel pharmacophores that combine different structural elements to achieve synergistic effects. The combination of benzodiazole and piperidine in N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide aligns with this trend. This compound has been investigated for its potential therapeutic applications in several areas, including neurodegenerative disorders and CNS-related conditions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The unique structural features of N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-yl)piperidine-2-carboxamide allow it to interact with multiple biological targets, which is crucial for developing multifunctional therapeutics. For instance, studies have suggested that this compound may modulate neurotransmitter systems involved in anxiety and stress responses, making it a promising candidate for treating conditions such as post-traumatic stress disorder (PTSD) and generalized anxiety disorder (GAD).

The propargyl group in the molecule also offers opportunities for further chemical manipulation. Propargyl derivatives are known to participate in various chemical reactions, including copper-catalyzed coupling reactions, which can be exploited to introduce additional functional groups or linkages. This flexibility makes N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-1-(prop-2-yn-1-y)piperidine -carboxamide a versatile scaffold for designing novel compounds with tailored pharmacological properties.

Recent advancements in computational chemistry have further enhanced the utility of this compound as a drug discovery tool. Molecular modeling studies have been conducted to understand its binding interactions with potential targets such as GABA receptors and serotonin receptors. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization of its pharmacological profile.

The synthesis of N-[1-(1H - 13 -benzodiazol - 2 - yl)ethyl]- 11 -(prop - 21 - yl)piperidine - 22 -carboxamide involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as 13-benzodiazol - 22 yl]ethylamine and propargylamine derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the desired piperidine core. Subsequent functionalization steps introduce the amide group, which is essential for achieving optimal pharmacological activity.

The biological evaluation of this compound has revealed several interesting findings. In vitro assays have demonstrated its ability to modulate GABA-A receptors, which are implicated in anxiety and sleep regulation. Additionally, preliminary studies suggest that it may interact with serotonin receptors, potentially contributing to its anxiolytic effects. These findings underscore the compound's promise as a therapeutic agent for CNS disorders.

One of the key challenges in developing new CNS drugs is achieving an optimal balance between efficacy and side effects. N-[11 -(13-Benzodiazol - 22 yl)ethyl] - 11 -(prop - 21 yl)piperidine - 22 carboxamide appears to address this challenge by combining structural features that enhance target selectivity while minimizing off-target effects. This balance is critical for ensuring patient safety and improving treatment outcomes.

The future direction of research on N-[11 -(13-Benzodiazol - 22 yl)ethyl] - 11 -(prop - 21 yl)piperidine - 22 carboxamide includes further optimization of its pharmacokinetic properties and exploration of its potential in preclinical models. By refining its chemical structure and evaluating its efficacy in animal models, researchers aim to validate its therapeutic potential before moving into human clinical trials.

In conclusion, N-[11 -(13-Benzodiazol - 22 yl)ethyl] - 11 -(prop - 21 yl)piperidine - 22 carboxamide (CAS No. 1375251903) is a promising pharmacological entity with significant potential in treating CNS-related disorders. Its unique structural features, combined with its favorable pharmacological profile, make it an attractive candidate for further development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in advancing our understanding and treatment of neurological conditions.